3-methyl-N-[(1S)-1-phenylethyl]benzamide

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 3-methyl-N-[(1S)-1-phenylethyl]benzamide
• InChI: InChI=1S/C16H17NO/c1-12-7-6-10-15(11-12)16(18)17-13(2)14-8-4-3-5-9-14/h3-11,13H,1-2H3,(H,17,18)/t13-/m0/s1
• InChI Key: BLNZWUKUCJJHHA-ZDUSSCGKSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N[C@@H](C)C2=CC=CC=C2
• SMILES: CC1=CC=CC(=C1)C(=O)NC(C)C2=CC=CC=C2
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C)C2=CC=CC=C2

Description

3-methyl-N-[(1S)-1-phenylethyl]benzamide, also known as N-phenyl-3-methylbutanamide, is a synthetic compound that belongs to the class of amides. This compound has gained significant scientific interest due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 3-methyl-N-[(1S)-1-phenylethyl]benzamide is not fully understood. However, studies have suggested that this compound may act by modulating the activity of certain ion channels, including the TRPV1 and TRPA1 channels. These channels are involved in the transmission of pain signals and the regulation of inflammation, making them attractive targets for the development of new painkillers.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits analgesic and anti-inflammatory effects in animal models. This compound has been found to reduce pain and inflammation by modulating the activity of certain ion channels in the brain. Additionally, this compound has been shown to have a low toxicity profile, making it a safe candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-N-[(1S)-1-phenylethyl]benzamide in lab experiments is its simple and efficient synthesis method. Additionally, this compound has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models, making it a promising candidate for the development of new painkillers. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 3-methyl-N-[(1S)-1-phenylethyl]benzamide. One potential direction is to further investigate its mechanism of action and its effects on ion channels in the brain. This could lead to the development of new therapies for neurological disorders such as chronic pain and epilepsy. Additionally, future studies could focus on optimizing the synthesis method of this compound to improve its bioavailability and pharmacokinetics. Finally, further research could explore the potential of this compound as a lead compound for the development of new painkillers and anti-inflammatory drugs.
In conclusion, this compound is a synthetic compound that has gained significant scientific interest due to its potential applications in medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to exhibit analgesic and anti-inflammatory effects in animal models, making it a promising candidate for the development of new painkillers. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-methyl-N-[(1S)-1-phenylethyl]benzamide involves the reaction of 3-methylbutanoyl chloride with N-phenylethylamine in the presence of an organic base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the desired product. This method is a simple and efficient way to synthesize this compound in high yields.

Scientific Research Applications

3-methyl-N-[(1S)-1-phenylethyl]benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. This compound has been shown to exhibit analgesic and anti-inflammatory effects in animal models, making it a promising candidate for the development of new painkillers. Additionally, this compound has been found to modulate the activity of certain ion channels in the brain, suggesting its potential use as a therapeutic agent for neurological disorders.